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Compound of Interest

Compound Name:
2-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)benzaldehyde

Cat. No.: B1311416 Get Quote

An In-depth Technical Guide to 2-Formylphenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-formylphenylboronic acid pinacol

ester, a versatile bifunctional reagent in organic synthesis. The document details its chemical

structure, IUPAC nomenclature, and key physicochemical properties. A significant focus is

placed on its application in palladium-catalyzed cross-coupling reactions, particularly the

Suzuki-Miyaura coupling, which is a cornerstone of modern drug discovery and development.

This guide also presents a detailed experimental protocol for a typical Suzuki-Miyaura reaction,

alongside a logical workflow for its application in synthetic chemistry.

Chemical Structure and IUPAC Name
2-Formylphenylboronic acid pinacol ester is an organic compound featuring a benzene ring

substituted with a formyl group and a pinacol boronic ester group at the ortho position.

Chemical Structure:
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IUPAC Name: 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde[1]

CAS Number: 380151-85-9[2]

Molecular Formula: C₁₃H₁₇BO₃[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-formylphenylboronic acid pinacol

ester is provided in the table below. This data is essential for its handling, storage, and

application in experimental settings.

Property Value Reference

Molecular Weight 232.08 g/mol [2]

Appearance Liquid

Density 1.0532 g/mL at 25 °C

Refractive Index n20/D 1.5143

Storage Temperature 2-8°C

Applications in Organic Synthesis
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2-Formylphenylboronic acid pinacol ester is a valuable building block in organic synthesis due

to its dual reactivity. The pinacol boronic ester functionality serves as a key participant in

palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, for

the formation of carbon-carbon bonds. The formyl group provides a handle for a wide range of

chemical transformations, including reductive amination, Wittig reactions, and the formation of

imines and oximes.

This bifunctionality makes it a particularly useful reagent in the synthesis of complex molecules,

including pharmaceuticals and materials with novel electronic properties. For instance, it has

been used as a starting material for the preparation of profluorescent probes for the detection

of biologically relevant species and in the synthesis of molecular spin switches.

Experimental Protocol: Suzuki-Miyaura Coupling
The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling

reaction using an aryl halide and a boronic acid or ester. This protocol is a generalized

procedure and may require optimization for specific substrates.

Reaction Scheme:

Ar-X + R-B(OR')₂ --(Pd catalyst, Base)--> Ar-R

Materials:

Aryl halide (Ar-X) (1.0 equiv)

Boronic acid or ester (e.g., 2-formylphenylboronic acid pinacol ester) (1.1 - 1.5 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.01 - 0.05 equiv)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equiv)

Anhydrous solvent (e.g., Dioxane, Toluene, DMF)

Water (often used as a co-solvent)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the

aryl halide, boronic acid/ester, palladium catalyst, and base.

Add the anhydrous solvent and water (if applicable) via syringe.

Degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the

required time (monitored by TLC or LC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Logical Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the logical workflow of a Suzuki-Miyaura coupling reaction and

a simplified representation of a potential synthetic pathway utilizing 2-formylphenylboronic acid

pinacol ester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction Execution

Workup and Purification

Aryl Halide, Boronic Ester

Combine Reagents
under Inert Atmosphere

Palladium Catalyst Base (e.g., K2CO3) Anhydrous Solvent

Heat to Reaction
Temperature

Monitor Progress
(TLC, LC-MS)

Cool and Quench
Reaction

Aqueous Workup
and Extraction

Column
Chromatography

Isolated Product

Click to download full resolution via product page

Caption: Logical workflow for a Suzuki-Miyaura coupling reaction.
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Caption: A potential synthetic pathway using the dual reactivity of the reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and IUPAC name of 2-
formylphenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311416#chemical-structure-and-iupac-name-of-2-
formylphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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